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Compound of Interest

Compound Name: mono-Benzyl malonate

Cat. No.: B149511

Mono-benzyl malonate (CAS No. 40204-26-0) is a dicarboxylic acid monoester that serves as
a critical building block in advanced organic synthesis.[1] Its unique structure, featuring a single
benzyl ester and a free carboxylic acid, makes it a versatile reagent for introducing a protected
malonate moiety. This functionality is particularly valuable in the pharmaceutical industry for
constructing complex molecular architectures. For instance, it has been utilized as a key
intermediate in the synthesis of constrained cyclic agonists for the cholecystokinin CCK-B
receptor and in the preparation of aspartate transcarbamoylase inhibitors.[1] Its application
extends to being a versatile chemical compound in material science and broader organic
synthesis.[2]

This guide provides an in-depth analysis of the commercial landscape for mono-benzyl
malonate, offering technical specifications, supplier comparisons, and practical handling
protocols to empower researchers in sourcing high-quality material for their discovery and
development pipelines.

Chemical and Physical Properties

A clear understanding of mono-benzyl malonate's properties is fundamental for its effective
use in experimental design.
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Property Value Source(s)
CAS Number 40204-26-0 [1][3]
Molecular Formula C10H1004 [1][4]
Molecular Weight 194.18 g/mol [1114]

White to off-white powder or
Appearance , [1]
crystalline powder

Melting Point 47-51 °C (lit.) [1][3]

Purity (Typical) >95% [1][5]
2-8°C or Room Temperature,

Storage Temperature [11[3]
Inert Atmosphere
CFLAHQSWDKNWPW-

InChl Key [11[3]

UHFFFAOYSA-N

Commercial Sourcing and Supplier Analysis

The selection of a supplier for mono-benzyl malonate is a critical decision that can impact
experimental reproducibility and success. Key factors to consider include purity, consistency
between batches, available documentation (Certificate of Analysis, SDS), and packaging. The
compound is readily available from several major chemical suppliers.
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. Example Product .
Supplier Purity Offered Notes
Number

A leading supplier for
the life science
industry, offering
solutions for research
) ) and pharmaceutical
Sigma-Aldrich (Merck) 460656 95%, 97%
development.[3]
Provides
comprehensive
documentation like

CoA and SDS.[3]

An online platform that
aggregates data and
suppliers for chemical
ChemicalBook CB1273234 95% products.[1] Lists
multiple potential
manufacturers and

suppliers.[1]

Supplies organic
Amerigo Scientific CBB1121400 95% building blocks for

research purposes.[5]

Provides safety data
Angene Chemical N/A N/A sheets and chemical

information.[4]

Positions the

compound for
Smolecule N/A N/A applications in organic

synthesis and drug

development.[2]

Procurement Workflow for Researchers
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The process of selecting and procuring a chemical reagent like mono-benzyl malonate
requires careful consideration of both scientific and logistical factors. The following workflow is
recommended for research and development professionals.
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Phase 1: Planning & Justification

Define Experimental Need
(Scale, Purity Requirement)

Literature Review
(Identify known impurity sensitivities)

Proceed to Sourcing

Phase 2: Sup|:vlier Evaluation

Identify Potential Suppliers
(e.g., Sigma-Aldrich, etc.)

Request & Compare Quotes
(Price, Lead Time)

Scrutinize Technical Data
(CoA, Purity, Analytical Methods)

Select Best Supplier

Phase 3: Procurement & Verification

G’Iace Purchase Ordea

Incoming Quality Control
(Verify identity and purity in-house)

'

Gielease to Laboratory Usa
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Route 1: From Meldrum's Acid Route 2: From Diethyl Malonate

Meldrum's Acid Benzyl Alcohol Diethyl Malonate Benzyl Chloride

\?‘eflux ﬁeflux Ikylation /Alkylation

Mono-benzyl Malonate .
(Product) Diethyl Benzylmalonate
T

v

Potential Impurities:
- Unreacted Benzyl Alcohol
- Acetone (from Meldrum's acid decomp.)

elective Hydrolysis

Mono-benzyl Malonate
(Product)

L

Potential Impurities:
- Dibenzyl Malonate
- Unreacted Diethyl Benzylmalonate
- Benzyl Alcohol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Introduction: The Strategic Importance of Mono-benzyl
Malonate in Synthesis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b149511#commercial-availability-and-suppliers-of-
mono-benzyl-malonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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